Cas no 59648-03-2 (1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-)
59648-03-2 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-
CAS No:59648-03-2
MF:C14H19NO2
MW:233.30616402626
CID:382135
PubChem ID:185952
Update Time:2025-04-19
1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-
- 2-cyclohexyl-4,5,6,7-tetrahydroisoindole-1,3-dione
- 2-cyclohexyl-4,5,6,7-tetrahydro-1h-isoindole-1,3(2h)-dione
- DTXSID20975044
- 59648-03-2
- 1H-Isoindole-1,3(2H)-dione, 2-cyclohexyl-4,5,6,7-tetrahydro-
-
- Inchi: 1S/C14H19NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h10H,1-9H2
- InChI Key: BCPOYZDEBJNCKB-UHFFFAOYSA-N
- SMILES: O=C1C2CCCCC=2C(N1C1CCCCC1)=O
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.141579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4
- XLogP3: 2.7
Experimental Properties
- Density: 1.18
- Boiling Point: 381.4°Cat760mmHg
- Flash Point: 168.8°C
- Refractive Index: 1.564
- PSA: 37.38
1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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